Cas no 1803896-12-9 (6-Bromomethyl-4-methoxy-1H-benzimidazole)

• Product Name: 6-Bromomethyl-4-methoxy-1H-benzimidazole
• CAS No: 1803896-12-9
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• CID: 4825772
• Update Time: 2025-08-04

6-Bromomethyl-4-methoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromomethyl-4-methoxy-1H-benzimidazole

• Inchi： 1S/C9H9BrN2O/c1-13-8-3-6(4-10)2-7-9(8)12-5-11-7/h2-3,5H,4H2,1H3,(H,11,12)
• InChI Key： NYRABGCBQAEIKP-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C2=C(C=1)NC=N2)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 2
• Topological Polar Surface Area: 37.9

Additional information on 6-Bromomethyl-4-methoxy-1H-benzimidazole

Recent Advances in the Application of 6-Bromomethyl-4-methoxy-1H-benzimidazole (CAS: 1803896-12-9) in Chemical Biology and Pharmaceutical Research

The compound 6-Bromomethyl-4-methoxy-1H-benzimidazole (CAS: 1803896-12-9) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic compound, featuring a benzimidazole core with a bromomethyl substituent at the 6-position and a methoxy group at the 4-position, serves as a valuable intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes, highlighting its broad applicability in medicinal chemistry.

One of the key areas of research involving 6-Bromomethyl-4-methoxy-1H-benzimidazole is its role as a building block for kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, which are promising candidates for the treatment of B-cell malignancies. The bromomethyl group facilitates efficient alkylation reactions, enabling the introduction of diverse pharmacophores to optimize binding affinity and selectivity. The study reported several derivatives with nanomolar potency against BTK, underscoring the compound's potential in targeted cancer therapy.

In addition to its applications in kinase inhibitor development, 6-Bromomethyl-4-methoxy-1H-benzimidazole has been investigated for its antimicrobial properties. A recent publication in Bioorganic & Medicinal Chemistry Letters described the synthesis of benzimidazole-based antimicrobial agents using this compound as a key intermediate. The researchers found that derivatives bearing the bromomethyl group exhibited enhanced activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for novel antibiotics.

Another emerging application of 6-Bromomethyl-4-methoxy-1H-benzimidazole is in the design of fluorescent probes for biological imaging. A 2024 study in Chemical Communications reported the development of a benzimidazole-based fluorescent probe for detecting reactive oxygen species (ROS) in live cells. The bromomethyl group was utilized to conjugate a fluorophore, resulting in a probe with high sensitivity and selectivity for ROS. This innovation opens new avenues for studying oxidative stress in diseases such as cancer and neurodegenerative disorders, demonstrating the compound's utility beyond traditional drug discovery.

The synthetic versatility of 6-Bromomethyl-4-methoxy-1H-benzimidazole has also been explored in the context of green chemistry. A recent study in ACS Sustainable Chemistry & Engineering highlighted a solvent-free, microwave-assisted synthesis of this compound, achieving high yields with minimal environmental impact. This approach aligns with the growing demand for sustainable methodologies in pharmaceutical manufacturing, further enhancing the compound's appeal as a research tool.

In conclusion, 6-Bromomethyl-4-methoxy-1H-benzimidazole (CAS: 1803896-12-9) continues to be a focal point in chemical biology and pharmaceutical research, with recent studies showcasing its diverse applications in drug discovery, antimicrobial development, and biological imaging. Its unique chemical properties and synthetic flexibility make it a valuable intermediate for designing novel therapeutic agents and research tools. Future research is expected to further expand its utility, particularly in the development of targeted therapies and diagnostic probes.